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Compound of Interest

Compound Name: (S)-3-Ethylmorpholine

Cat. No.: B1384832 Get Quote

Technical Data for (S)-3-Ethylmorpholine
This document provides a concise summary of the key physicochemical properties of (S)-3-
Ethylmorpholine, a heterocyclic organic compound. The information is intended for

researchers, scientists, and professionals in drug development and chemical synthesis.

Physicochemical Properties
The fundamental molecular attributes of (S)-3-Ethylmorpholine are detailed below. This data

is essential for stoichiometric calculations, analytical characterization, and experimental design.

Property Value Reference

Molecular Formula C6H13NO [1][2][3]

Molecular Weight 115.17 g/mol [2]

Molar Mass 115.17 g/mol [1]

Density 0.9 ± 0.1 g/cm³ [3]

Boiling Point 160.6 ± 15.0 °C at 760 mmHg [3]

Flash Point 54.2 ± 9.8 °C [3]
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It is important to note that some sources may refer to the hydrochloride salt of this compound,

(S)-3-Ethylmorpholine hydrochloride, which has a different molecular formula (C6H14ClNO)

and molecular weight.[4]

Experimental Protocols and Biological Activity
Currently, publicly available literature from the initial search does not provide detailed

experimental protocols or evidence of (S)-3-Ethylmorpholine's involvement in specific

biological signaling pathways. This compound is primarily cataloged as a chemical

intermediate, suggesting its principal use in the synthesis of other molecules rather than as a

standalone bioactive agent.[1] Therefore, diagrams of signaling pathways or experimental

workflows directly involving (S)-3-Ethylmorpholine cannot be generated at this time. Further

research into specific applications of this molecule would be necessary to uncover such

information.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. chembk.com [chembk.com]

2. 3-Ethylmorpholine | C6H13NO | CID 14267782 - PubChem [pubchem.ncbi.nlm.nih.gov]

3. 3-Ethylmorpholine | CAS#:55265-24-2 | Chemsrc [chemsrc.com]

4. (S)-3-Ethylmorpholine hydrochloride | 218594-88-8 [m.chemicalbook.com]

To cite this document: BenchChem. [(S)-3-Ethylmorpholine molecular weight and formula].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1384832#s-3-ethylmorpholine-molecular-weight-and-
formula]

Disclaimer & Data Validity:

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 3 Tech Support

https://www.benchchem.com/product/b1384832?utm_src=pdf-body
https://m.chemicalbook.com/ChemicalProductProperty_EN_CB72520116.htm
https://www.benchchem.com/product/b1384832?utm_src=pdf-body
https://chembk.com/en/chem/Morpholine,%203-ethyl-
https://www.benchchem.com/product/b1384832?utm_src=pdf-body
https://www.benchchem.com/product/b1384832?utm_src=pdf-custom-synthesis
https://chembk.com/en/chem/Morpholine,%203-ethyl-
https://pubchem.ncbi.nlm.nih.gov/compound/3-Ethylmorpholine
https://www.chemsrc.com/en/cas/55265-24-2_167910.html
https://m.chemicalbook.com/ChemicalProductProperty_EN_CB72520116.htm
https://www.benchchem.com/product/b1384832#s-3-ethylmorpholine-molecular-weight-and-formula
https://www.benchchem.com/product/b1384832#s-3-ethylmorpholine-molecular-weight-and-formula
https://www.benchchem.com/product/b1384832#s-3-ethylmorpholine-molecular-weight-and-formula
https://www.benchchem.com/product/b1384832#s-3-ethylmorpholine-molecular-weight-and-formula
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1384832?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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